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CAS No.: 19893-23-3

Cat. No.: B1671337

Get Quote

Abstract & Scope
This technical guide details the standardized protocol for preparing, storing, and utilizing high-

purity stock solutions of Enniatin C (CAS: 19893-23-3).[1][2][3] Enniatin C is a cyclic

hexadepsipeptide ionophore, structurally distinct from its analogs (Enniatin A and B) by the

incorporation of N-methyl-L-leucine residues.[1][2][3][4] Its primary mechanism of action

involves the formation of cation-selective pores in cellular membranes, necessitating precise

concentration control to distinguish between specific ionophoric effects and non-specific solvent

cytotoxicity.[1]

This protocol focuses on Dimethyl Sulfoxide (DMSO) solvation, addressing the compound's

lipophilicity and susceptibility to hydrolysis under improper storage conditions.[1][2][3][4]

Physicochemical Foundation
Understanding the molecular properties of Enniatin C is critical for experimental reproducibility.

[2][3] Unlike Enniatin B (Valine-based), Enniatin C contains Leucine side chains, increasing its

steric bulk and hydrophobicity.[1][2][3][4]
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Property Specification Critical Implication

Molecular Formula

Isomeric with Enniatin A;

distinct from B (

).[1][2][3][4]

Molecular Weight 681.91 g/mol
Use this exact value for

Molarity calculations.[1][2][3]

Solubility (DMSO) 20 mg/mL
Highly soluble; 10 mM stocks

are easily achievable.[1][2][3]

Hydrophobicity High (Lipophilic)

prone to precipitation in

aqueous buffers >1% DMSO.

[1][2][3][4]

Stability Hydrolysis-prone

The ester bonds

(depsipeptide) degrade in

moisture.[1][2][3][4]

Materials & Equipment
Enniatin C Solid:

95% purity (HPLC).

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide),

99.9%, sterile filtered.[1][2][3][4]

Note: Use HPLC-grade DMSO packed under inert gas (Argon/Nitrogen) to minimize water

content.[1][2][3][4]

Vials: Amber glass vials with PTFE-lined caps (to prevent plasticizer leaching and

photodegradation).[1][2][3][4]

Filtration: 0.22

m PTFE or Nylon syringe filter (Do not use Cellulose Acetate; DMSO dissolves it).[1][2][3][4]
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Protocol: 10 mM Stock Solution Preparation
The industry standard for small molecule screening is a 10 mM stock solution.[2][3] This

concentration allows for easy 1000x dilution to reach a 10

M working concentration while keeping the final DMSO content at a safe 0.1%.[2]

Step-by-Step Methodology
Equilibration: Allow the vial of Enniatin C powder to warm to room temperature before

opening.

Causality: Opening a cold vial causes atmospheric moisture to condense on the

hygroscopic powder, accelerating hydrolysis.[2]

Weighing: Weigh approximately 1 mg of Enniatin C into a sterile amber glass vial. Record

the exact mass (e.g., 1.2 mg).

Calculation: Calculate the required volume of DMSO using the formula:

[1][2][3][4]

Example: For 1.0 mg of Enniatin C:

[1][2][3][4]

Solvation: Add the calculated volume of Anhydrous DMSO to the vial.

Technique: Pipette directly onto the powder.[2][3] Avoid coating the walls.[2][3]

Homogenization: Vortex vigorously for 30 seconds. Inspect visually. The solution must be

crystal clear.

QC Check: If particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.[1]

[2]

Aliquoting: Dispense into single-use aliquots (e.g., 20-50

L) to avoid freeze-thaw cycles.
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Workflow Visualization
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Figure 1: Critical workflow for Enniatin C solubilization. Note the equilibration step to prevent

moisture ingress.

Storage & Stability
Enniatin C contains ester linkages (depsipeptide bond) which are susceptible to hydrolysis.[1]

[2][3][4] DMSO is hygroscopic (absorbs water from air), creating a "perfect storm" for

degradation if mishandled.[1][2][3][4]

Storage Matrix
Condition Temperature Stability Estimate Container

Powder -20°C 3 Years Sealed, Desiccated

Stock (DMSO) -80°C 6-12 Months
Amber Glass /

Polypropylene

Stock (DMSO) -20°C 1-3 Months
Amber Glass /

Polypropylene

Working Soln 37°C < 24 Hours Cell Culture Plate

The Freeze-Thaw Logic
Repeated temperature shifts cause condensation and micro-precipitation.[1][2]

Rule: Limit to < 3 freeze-thaw cycles.

Thawing: Thaw completely at Room Temperature (RT). DMSO freezes at ~18.5°C. If you

pipette semi-frozen DMSO, the concentration of the liquid phase will be hyper-concentrated,

leading to dosing errors.[1]
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Application: Dilution for Bioassays
When introducing Enniatin C to aqueous media (cell culture), the hydrophobicity drives the

molecule to aggregate.[1][2][3][4]

The "Step-Down" Dilution Protocol
Do not add 10 mM stock directly to a large volume of media if the final concentration is high.[1]

[2] Use an intermediate dilution step.

Target: 10

M final concentration in 10 mL media.

Intermediate: Dilute 10 mM stock 1:100 in media (or PBS)

100

M (Cloudiness may occur transiently).

Final: Dilute Intermediate 1:10 into final media

10

M.

Standard: For most applications, direct 1:1000 dilution (1

L stock into 1 mL media) is acceptable if vortexed immediately.[1][2][3][4]

Biological Impact Logic
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Figure 2: Logical flow of dilution risks.[1][2][3][4] High local concentrations during mixing can

cause precipitation, reducing effective dose.[1]

Troubleshooting & Quality Control
Precipitation upon dilution:

Cause: Concentration too high for aqueous solubility.[1][2][3]

Fix: Warm the media to 37°C before adding the drug.[2][3] Vortex immediately. Reduce

working concentration.
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"Oiling Out" in Stock:

Cause: Water contamination in DMSO.[1][2][3][5]

Fix: Discard stock.[1][2][3] Use fresh anhydrous DMSO.[1][2][3]

Inconsistent IC50 data:

Cause: Adsorption to plastic.[1][2][3] Enniatin C is lipophilic and sticks to polystyrene.[2]

[3]

Fix: Use glass-coated plates or add 0.01% Tween-80 (if assay permits) to stabilize the

suspension.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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